molecular formula C14H9BrF3N3O B8725750 1-(5-Bromopyridin-2-yl)-5-methoxy-2-(trifluoromethyl)-1H-benzimidazole CAS No. 951238-11-2

1-(5-Bromopyridin-2-yl)-5-methoxy-2-(trifluoromethyl)-1H-benzimidazole

Cat. No.: B8725750
CAS No.: 951238-11-2
M. Wt: 372.14 g/mol
InChI Key: FMCXBLXTVKDKJA-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
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Description

1-(5-Bromopyridin-2-yl)-5-methoxy-2-(trifluoromethyl)-1H-benzimidazole is a useful research compound. Its molecular formula is C14H9BrF3N3O and its molecular weight is 372.14 g/mol. The purity is usually 95%.
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Properties

CAS No.

951238-11-2

Molecular Formula

C14H9BrF3N3O

Molecular Weight

372.14 g/mol

IUPAC Name

1-(5-bromopyridin-2-yl)-5-methoxy-2-(trifluoromethyl)benzimidazole

InChI

InChI=1S/C14H9BrF3N3O/c1-22-9-3-4-11-10(6-9)20-13(14(16,17)18)21(11)12-5-2-8(15)7-19-12/h2-7H,1H3

InChI Key

FMCXBLXTVKDKJA-UHFFFAOYSA-N

Canonical SMILES

COC1=CC2=C(C=C1)N(C(=N2)C(F)(F)F)C3=NC=C(C=C3)Br

Origin of Product

United States

Synthesis routes and methods

Procedure details

To a solution of N-[2-(5-Bromo-pyridin-2-ylamino)-5-methoxy-phenyl]-2,2,2-trifluoro-acetamide (70 mg, 0.18 mmol) in toluene (15 mL) was added (CF3CO)2O (6 mL). The resulting solution was allowed to stir overnight at reflux. The volatile components were then removed under reduced pressure and the residue was purified by SGC using 1:7 EtOAc/petroleum ether as eluents to provide 5 mg (6%) of 1-(5-Bromo-pyridin-2-yl)-5-methoxy-2-trifluoromethyl-1H-benzoimidazole (cc) as a white solid. 1HNMR (400 MHz, DMSO-D6) δ 3.84 (3H, s), 7.11-7.13 (1H, d), 7.37 (1H, d), 7.45 (1H, s), 7.81 (1H, d), 8.46 (1H, d), 8.88 (1H, s) ppm.
Name
N-[2-(5-Bromo-pyridin-2-ylamino)-5-methoxy-phenyl]-2,2,2-trifluoro-acetamide
Quantity
70 mg
Type
reactant
Reaction Step One
Quantity
6 mL
Type
reactant
Reaction Step One
Quantity
15 mL
Type
solvent
Reaction Step One

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